Cas no 1200497-77-3 (3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid)

• Product Name: 3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid
• CAS No: 1200497-77-3
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• MDL: MFCD22373655
• CID: 1004291
• PubChem ID: 66545105
• Update Time: 2025-06-07

3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid
• 3-Chloro-5-(ethoxycarbonyl)-pyridine-2-carboxylic acid
• MFCD22373655
• DB-356966
• CS-0231723
• BG-0716
• AKOS015991271
• Z1425690481
• EN300-109645
• SCHEMBL15449653
• 3-Chloro-5-(ethoxycarbonyl)picolinicacid
• 3-chloro-5-ethoxycarbonylpyridine-2-carboxylic acid
• AYB49777
• 1200497-77-3
• DTXSID30735156
• 3-Chloro-5-(ethoxycarbonyl)picolinic acid

• MDL： MFCD22373655
• Inchi： 1S/C9H8ClNO4/c1-2-15-9(14)5-3-6(10)7(8(12)13)11-4-5/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： ZPFBWRGNNLLCMD-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NC=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 229.0141854g/mol
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 371.5±42.0 °C at 760 mmHg
• Flash Point: 178.5±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid

Introduction to 3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid (CAS No. 1200497-77-3)

3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid (CAS No. 1200497-77-3) is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound, characterized by its chlorinated pyridine core and ester functionalities, has garnered considerable attention due to its versatile applications in medicinal chemistry. The structural features of this molecule make it a valuable building block for the development of novel bioactive agents.

The synthesis of 3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid typically involves multi-step organic transformations, starting from readily available pyridine derivatives. The chlorination at the 3-position and the introduction of the ethoxycarbonyl group at the 5-position are critical steps that define its reactivity and utility. Recent advances in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more sustainable and scalable.

In the realm of drug discovery, 3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid has been employed in the design of various pharmacophores. Its pyridine scaffold is a common motif in many biologically active compounds, including kinase inhibitors and antiviral agents. The ester functionality provides a handle for further derivatization, allowing chemists to modulate properties such as solubility and metabolic stability.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. Researchers have leveraged its structural framework to create molecules that interact with specific biological targets. For instance, derivatives of 3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid have shown promise in inhibiting enzymes involved in cancer pathways. The ability to fine-tune the chemical structure has enabled the optimization of potency and selectivity, which are crucial for therapeutic efficacy.

The agrochemical industry has also recognized the potential of 3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid as a precursor for novel pesticides. Its structural components contribute to the development of compounds that exhibit herbicidal or insecticidal activity. By incorporating this intermediate into larger molecules, chemists can design agents that offer improved environmental compatibility and crop protection.

Recent studies have highlighted the importance of 3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid in combinatorial chemistry libraries. These libraries are essential tools for high-throughput screening, allowing researchers to identify lead compounds with desired properties rapidly. The structural diversity provided by this intermediate enables the generation of libraries with broad biological relevance, facilitating drug discovery efforts across multiple therapeutic areas.

The role of computational chemistry in optimizing derivatives of 3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid cannot be overstated. Molecular modeling techniques have allowed researchers to predict binding affinities and metabolic pathways, accelerating the design process. By integrating experimental data with computational insights, scientists can develop more effective strategies for modifying this compound's properties.

Future directions in the study of 3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid may explore greener synthetic routes and novel applications in biotechnology. The increasing emphasis on sustainable chemistry suggests that future methodologies will focus on reducing waste and energy consumption while maintaining high yields and purity standards. Additionally, exploring its potential in areas such as material science could open up new avenues for innovation.

In conclusion, 3-chloro-5-(ethoxycarbonyl)pyridine-2-carboxylic acid (CAS No. 1200497-77-3) is a multifaceted compound with significant implications in pharmaceuticals and agrochemicals. Its structural versatility and reactivity make it a valuable tool for synthetic chemists, enabling the development of innovative bioactive agents. As research continues to evolve, this compound is likely to remain at the forefront of chemical innovation, driving progress across multiple scientific disciplines.